N-(3,4-dimethylphenyl)-2-(3-(3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl)-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)acetamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-[3-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-7-methyl-4-oxo-1,8-naphthyridin-1-yl]acetamide
• InChI: InChI=1S/C27H22FN5O3/c1-15-7-9-20(11-16(15)2)30-23(34)14-33-13-22(24(35)21-10-8-17(3)29-26(21)33)27-31-25(32-36-27)18-5-4-6-19(28)12-18/h4-13H,14H2,1-3H3,(H,30,34)
• InChI Key: FJSBNTATYZIYHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C=C(C(=O)C3=C2N=C(C=C3)C)C4=NC(=NO4)C5=CC(=CC=C5)F)C
• Molecular Formula: C27H22FN5O3
• Molecular Weight: 483.5 g/mol

Description

N-(3,4-dimethylphenyl)-2-(3-(3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl)-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C27H22FN5O3 and its molecular weight is 483.503. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antibacterial Properties

• Synthesis of Derivatives for Antibacterial Use : A study by Ramalingam, Ramesh, and Sreenivasulu (2019) synthesized derivatives of 1,3,4-oxadiazol-2-yl acetamides, which included compounds structurally related to the one . These compounds demonstrated significant antibacterial activity. This highlights the potential use of such derivatives in developing new antibacterial agents [Ramalingam, Ramesh, & Sreenivasulu, 2019].

• Synthesis for Antibacterial and Anti-inflammatory Purposes : Another study focused on synthesizing similar compounds for their potential anti-inflammatory and antibacterial properties. The derivatives of N-(3,4-dimethylphenyl)-2-(3-(3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl)-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)acetamide were explored for these applications [K. Mogilaiah & K. Vidya, 2006].

Anti-inflammatory Applications

• Anti-Inflammatory Activity Study : A research by Sunder and Maleraju (2013) synthesized derivatives of N-(3-chloro-4-fluorophenyl) acetamides, showing significant anti-inflammatory activities. This suggests that structural analogs of the compound could have potential applications in treating inflammation [Sunder & Maleraju, 2013].

Additional Applications

• Computational and Pharmacological Evaluations : Research by Faheem (2018) explored the computational and pharmacological potential of derivatives, including 1,3,4-oxadiazoles, for various therapeutic actions like tumor inhibition and anti-inflammatory effects. This indicates a broader spectrum of potential applications for compounds structurally similar to the one [M. Faheem, 2018].

• Antifungal and Apoptotic Effects : A study by Çavușoğlu, Yurttaş, and Cantürk (2018) on triazole-oxadiazoles against Candida species indicates the potential of oxadiazole derivatives in antifungal applications and their apoptotic effects on fungal cells. This suggests the possible use of related compounds in antifungal therapies [Çavușoğlu, Yurttaş, & Cantürk, 2018].